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Compound of Interest
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Cat. No.: B15580627 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help you identify and resolve common artifacts in your KT3.2 electrophysiology

recordings.

Troubleshooting Guides
This section provides a systematic approach to identifying and eliminating common sources of

noise and artifacts in your recordings.

Issue: High-Frequency Noise (Buzzing or Whining
Sound)
Q1: My recording baseline is noisy, with a high-frequency buzz. How can I identify the source?

A1: High-frequency noise, often above the typical 50/60 Hz hum, can originate from various

electronic components in your setup. To identify the source, a systematic process of elimination

is recommended.

Experimental Protocol for Identifying High-Frequency Noise:

Establish a Baseline: With your KT3.2 system running, observe the noise in your recording

software. Note the characteristic frequency of the noise if your software allows for spectral

analysis.
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Power Down Peripherals: Sequentially power down and unplug each piece of equipment in

and around your electrophysiology rig. This includes centrifuges, vortexers, computers,

monitors, and even mobile phones.[1][2] After each device is turned off, check if the noise

has been eliminated.

Check Microscope and Light Source: Halogen lamps and their power supplies can be

significant sources of high-frequency noise.[2] Turn off the microscope's illumination source

to see if it affects the noise.

Inspect the Faraday Cage: Ensure the Faraday cage is properly closed and grounded. Any

gaps can allow external electromagnetic interference to contaminate the recording.

Headstage and Holder: A loose or improperly cleaned pipette holder can introduce noise.

Ensure it is dry and securely fastened to the headstage.

Issue: 50/60 Hz Mains Hum
Q2: I see a persistent, low-frequency hum at 50 or 60 Hz in my recordings. What causes this

and how can I fix it?

A2: This is the most common type of electrical noise and originates from the alternating current

(AC) power lines in your building.[3][4] It can be coupled into your recording through various

means.

Troubleshooting Steps:

Grounding: Improper grounding is the most frequent cause of mains hum.[3] Ensure all

components of your rig (Faraday cage, microscope, manipulators, and the KT3.2 system)

are connected to a single, common ground point.[2]

Identify Ground Loops: A ground loop occurs when there are multiple paths for the electrical

current to flow to the ground. This can be checked by systematically unplugging and

reconnecting ground wires to find the configuration that minimizes noise.

Isolate Power Sources: Plug all equipment for the electrophysiology rig into a single power

outlet strip with surge protection. If possible, use a power conditioner.
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Turn Off Fluorescent Lights: The ballasts in fluorescent lights are a major source of 50/60 Hz

noise.[3][5] Turn them off and use a DC-powered light source if necessary.

Shielding: Ensure your Faraday cage is completely sealed. You can use aluminum foil to

temporarily cover any gaps to test if this reduces the noise.[5]

Issue: Drifting Baseline and Slow Fluctuation
Q3: My baseline is not stable and drifts over time. What could be the cause?

A3: A drifting baseline can be caused by several factors, from the electrode to the perfusion

system.

Potential Causes and Solutions:

Electrode Drift: The patch pipette may be drifting in position. Ensure your manipulator is

securely fixed and that there are no vibrations affecting the setup.[6] An anti-vibration table is

crucial for stability.[1]

Perfusion System: Changes in the bath level or temperature can cause the baseline to drift.

Ensure a constant and slow perfusion rate. Removing unnecessary tubing can also help

minimize noise from the perfusion system.[1]

Cell Health: A dying or unhealthy cell can lead to a drifting baseline. Monitor the cell's

appearance and key health indicators throughout the experiment.[6]

Reference Electrode: A poorly chlorinated or unstable reference electrode can cause slow

voltage drifts. Ensure your Ag/AgCl reference electrode is properly prepared and stable.

Frequently Asked Questions (FAQs)
Q4: What are the most common types of artifacts in electrophysiology recordings?

A4: The most common artifacts include:

50/60 Hz Mains Hum: A low-frequency hum from AC power lines.[3][4]

High-Frequency Noise: A buzzing or whining sound from electronic equipment.[2]
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Baseline Drift: Slow, steady changes in the baseline potential.

Movement Artifacts: Sudden, large voltage spikes caused by physical movement of the

preparation, electrode, or cables.[3]

Electrode Noise: Noise originating from the recording electrode itself, which can be due to a

poor seal or a dirty holder.

Q5: How can I distinguish between biological noise and electrical noise?

A5: Biological noise originates from the activity of the cell you are recording from, such as ion

channel openings and closings.[4] Electrical noise comes from external sources. A key

difference is that electrical noise is often periodic (like the 50/60 Hz hum) and will be present

even without a cell attached. Biological noise is typically stochastic and its characteristics will

change with experimental manipulations (e.g., adding a channel blocker).

Q6: What is a "zap" artifact and how can I avoid it?

A6: A "zap" is a brief, high-amplitude electrical transient that can occur when breaking into a

cell to achieve the whole-cell configuration. While some amplifiers have a "zap" function to aid

in this process, unwanted zaps can occur due to static discharge. To minimize this, ensure you

are properly grounded before touching the rig, and consider using an anti-static wristband.

Quantitative Artifact Summary
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Artifact Type Typical Frequency Typical Amplitude Common Sources

50/60 Hz Mains Hum
50 Hz or 60 Hz and

harmonics
Variable, can be large

AC power lines,

fluorescent lights,

improper grounding.

[3][4]

High-Frequency Noise >100 Hz Low to moderate

Computers, monitors,

centrifuges,

microscope light

sources.[1][2]

Baseline Drift < 0.5 Hz Variable

Electrode drift,

unstable reference

electrode,

temperature changes,

poor cell health.[6]

Movement Artifacts Broadband
Large, sharp

transients

Vibration, loose

cables, unstable

preparation.[3]

Visual Troubleshooting Guides
The following diagrams illustrate logical workflows for troubleshooting common artifacts.
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Caption: Workflow for troubleshooting 50/60 Hz mains hum.
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Troubleshooting High-Frequency Noise
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Caption: Workflow for troubleshooting high-frequency noise.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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